![molecular formula C14H22N2O B1355893 2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine CAS No. 904805-93-2](/img/structure/B1355893.png)
2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine, or 2-MeO-PPE, is a synthetic chemical compound that has been utilized for numerous scientific and medical applications. It has been used in the synthesis of a variety of pharmaceuticals, as well as in laboratory experiments to study its biochemical and physiological effects.
Scientific Research Applications
Kinetics and Reaction Mechanisms
- Reactions with Alicyclic Amines : The study by Castro et al. (2001) explored the kinetics and mechanisms of reactions involving compounds like 3-methoxyphenyl with alicyclic amines, highlighting how reaction rates and mechanisms are influenced by different amines and substrates (Castro et al., 2001).
Photochemical Reactions
- Photochemical Cleavage Studies : González-Blanco et al. (1997) investigated the photochemical cleavage of nitrophenyl alkyl ethers, including those involving 2-methoxyphenyl and piperidine, revealing insights into the dynamic behavior of these compounds under photoexcitation (González-Blanco et al., 1997).
Synthesis and Characterization
- Novel Synthesis Approaches : Feng (2011) described a novel method for synthesizing 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile, demonstrating a three-component reaction process and providing detailed structural characterization (Feng, 2011).
Stereochemical Studies
- Stereochemical Outcomes in Synthesis : Ramakrishna et al. (2016) explored the synthesis of 2-(4-methoxyphenyl)-3,4-(dihydroxy)piperidines, focusing on how stereochemical outcomes in cyclization reactions are affected by different types of strain (Ramakrishna et al., 2016).
Antibacterial Activity
- Antibacterial Properties of Piperidine Derivatives : The research by Merugu et al. (2010) on microwave-assisted synthesis of piperidine-containing compounds, including their antibacterial activity, provides insights into the potential applications of these compounds in combating bacterial infections (Merugu et al., 2010).
properties
IUPAC Name |
2-(2-methoxyphenyl)-2-piperidin-1-ylethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-17-14-8-4-3-7-12(14)13(11-15)16-9-5-2-6-10-16/h3-4,7-8,13H,2,5-6,9-11,15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCQCMHDWEYJAET-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CN)N2CCCCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70588441 |
Source
|
Record name | 2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70588441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
904805-93-2 |
Source
|
Record name | 2-(2-Methoxyphenyl)-2-(piperidin-1-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70588441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.